Cas no 2098069-98-6 (2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2098069-98-6
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 5725922
• PubChem ID: 121211025
• Update Time: 2025-05-24

2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026721123
• 2-(2-ethyl-5-pyrazin-2-ylpyrazol-3-yl)ethanamine
• starbld0040531
• 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine
• 2098069-98-6
• F2198-0835

• Inchi： 1S/C11H15N5/c1-2-16-9(3-4-12)7-10(15-16)11-8-13-5-6-14-11/h5-8H,2-4,12H2,1H3
• InChI Key： ZIZZDTMYVUOJGI-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC(C2C=NC=CN=2)=N1)CCN

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine

Introduction to 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2098069-98-6)

2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine, with the CAS number 2098069-98-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound make it a promising candidate for further investigation and potential therapeutic applications.

The molecular structure of 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine consists of a central pyrazole ring substituted with an ethyl group and a pyrazine ring, along with an ethylamine side chain. This combination of functional groups provides a unique chemical profile that may contribute to its biological activity. Recent studies have highlighted the importance of such compounds in the development of new drugs for various diseases.

In the context of medicinal chemistry, 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine has been explored for its potential as a lead compound in drug discovery. Pyrazoles are well-known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the pyrazine ring and the ethylamine side chain in this compound suggests that it may have specific interactions with these targets, leading to novel pharmacological effects.

Recent research has focused on the pharmacological properties of 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine. Studies have shown that this compound exhibits potent anti-inflammatory activity, which is particularly relevant in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-5-y)ethan-l -amine has also been investigated for its potential antiviral activity. Preliminary studies have indicated that this compound may inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is thought to involve interference with viral entry or replication processes.

In addition to its anti-inflammatory and antiviral activities, 2-(1 -ethyl -3 -(py razin -2 - yl ) - 1 H - py razol - 5 - yl ) ethan - 1 - amine has shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action may involve the modulation of signaling pathways involved in cell survival and proliferation.

The safety profile of 2 -( 1 - eth yl - 3 -( py razin - 2 - yl ) - 1 H - py razol - 5 - yl ) ethan - 1 - amine is another important aspect being evaluated. Preclinical studies have indicated that this compound has a favorable safety profile, with minimal toxicity observed at therapeutic concentrations. However, further studies are needed to fully assess its safety and efficacy in humans.

The development of new drugs based on compounds like 2 -( 1 - eth yl - 3 -( py razin - 2 - yl ) - 1 H - py razol - 5 - yl ) ethan - 1 - amine involves a rigorous process that includes structure optimization, pharmacokinetic studies, and clinical trials. Researchers are actively working on optimizing the structure of this compound to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, 2 -( 1 - eth yl - 3 -( py razin - 2 - yl ) - 1 H - py razol - 5 - yl ) ethan - 1 amine (CAS No. 2098069–98–6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and potential therapeutic applications. Ongoing studies will continue to elucidate its mechanisms of action and evaluate its safety and efficacy in various disease models.